2-(4-fluorophenyl)-N-(5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide
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Overview
Description
The compound “2-(4-fluorophenyl)-N-(5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide” is a complex organic molecule that contains several functional groups and rings, including a fluorophenyl group, a methylpyrazolyl group, and an oxadiazolyl group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a fluorophenyl group, a methylpyrazolyl group, and an oxadiazolyl group. These groups are likely to influence the compound’s physical and chemical properties .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its electronegativity and polarity .Scientific Research Applications
Synthesis and Chemical Properties
Compounds similar to 2-(4-fluorophenyl)-N-(5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)acetamide have been synthesized and characterized to explore their chemical and biological properties. For example, the synthesis of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds involves heterocyclization of precursors with phenacyl chloride reagents. These compounds have been analyzed using density functional theory (DFT) calculations to study their structural and spectral features, highlighting the importance of such derivatives in understanding chemical reactivity and designing new molecules with specific properties (Sraa Abu-Melha, 2021).
Biological Activities and Pharmacological Applications
Several studies have focused on the pharmacological applications of compounds structurally related to this compound. For instance, derivatives have been evaluated for their cytotoxic activities against different cancer cell lines, indicating their potential as anticancer agents. The investigation into the synthesis, molecular modeling, and anticancer screening of these compounds supports their application in medicinal chemistry and drug discovery processes (Sraa Abu-Melha, 2021).
Antimicrobial and Antioxidant Activities
Compounds with a similar structural framework have been synthesized and assessed for their antimicrobial properties. For example, 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives were prepared and screened for their activity against various microbial species, showing potential as antimicrobial agents. This research contributes to the development of new therapeutic agents with antimicrobial efficacy (Samreen Gul et al., 2017).
Future Directions
Properties
IUPAC Name |
2-(4-fluorophenyl)-N-[5-(2-methylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FN5O2/c1-20-11(6-7-16-20)13-18-19-14(22-13)17-12(21)8-9-2-4-10(15)5-3-9/h2-7H,8H2,1H3,(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGXAUDSZTGBXKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C2=NN=C(O2)NC(=O)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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